![molecular formula C20H13ClN2O5 B4297634 8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B4297634.png)
8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one
Overview
Description
8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the treatment of various diseases.
Mechanism of Action
8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one inhibits this compound by binding to the ATP-binding site of the enzyme and preventing its phosphorylation. This inhibition results in the modulation of various signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway. The modulation of these pathways leads to the regulation of various cellular processes such as cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound inhibits this compound activity in a dose-dependent manner, resulting in the modulation of various signaling pathways. In vivo studies have shown that the compound has neuroprotective effects in animal models of Alzheimer's disease and mood-stabilizing effects in animal models of bipolar disorder. Additionally, the compound has been reported to enhance the efficacy of chemotherapy in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one in lab experiments is its specificity for this compound inhibition. This specificity allows for the modulation of specific signaling pathways involved in various cellular processes. However, one of the limitations of using the compound is its potential toxicity, which may affect the viability of cells or animals used in lab experiments. Therefore, careful optimization of the concentration and duration of exposure is necessary.
Future Directions
Several future directions have been proposed for the use of 8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one in scientific research. One direction is the development of more potent and selective this compound inhibitors that can be used in the treatment of various diseases. Another direction is the investigation of the compound's potential applications in other diseases, such as diabetes and inflammation. Additionally, the compound's potential use as a tool for studying the role of this compound in various cellular processes and disease states warrants further investigation.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the treatment of various diseases. Its specificity for this compound inhibition and modulation of various signaling pathways make it a promising candidate for further investigation. However, its potential toxicity and limitations for lab experiments should be carefully considered. Future research directions should focus on the development of more potent and selective this compound inhibitors and investigation of the compound's potential applications in other diseases.
Scientific Research Applications
8-chloro-1-(4-methylphenoxy)-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has been extensively studied for its potential applications in the treatment of various diseases such as Alzheimer's disease, bipolar disorder, and cancer. It has been reported to inhibit glycogen synthase kinase-3 (this compound), an enzyme that plays a crucial role in the regulation of various signaling pathways involved in cell survival, proliferation, and differentiation. Inhibition of this compound has been shown to have neuroprotective effects in Alzheimer's disease and mood-stabilizing effects in bipolar disorder. Additionally, this compound inhibition has been reported to enhance the efficacy of chemotherapy in cancer treatment.
Properties
IUPAC Name |
3-chloro-7-(4-methylphenoxy)-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN2O5/c1-11-2-5-14(6-3-11)27-17-9-13(23(25)26)10-18-19(17)20(24)22-15-8-12(21)4-7-16(15)28-18/h2-10H,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBVCWJWIDVUHDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2=CC(=CC3=C2C(=O)NC4=C(O3)C=CC(=C4)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.